Cas no 40089-90-5 (4-Heptylpyridine)

• Product Name: 4-Heptylpyridine
• CAS No: 40089-90-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 925298
• PubChem ID: 13475774
• Update Time: 2025-05-20

4-Heptylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Heptylpyridine
• 4-Heptyl-pyridin
• 4-heptyl-pyridine
• Pyridine,4-heptyl
• Pyridine, 4-heptyl-
• CS-0366595
• AKOS016011862
• DTXSID80876967
• SB53023
• 40089-90-5
• SCHEMBL2957269

• Inchi： 1S/C12H19N/c1-2-3-4-5-6-7-12-8-10-13-11-9-12/h8-11H,2-7H2,1H3
• InChI Key： JOSRHPJBIOMTCK-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.59450

Additional information on 4-Heptylpyridine

Recent Advances in the Study of 4-Heptylpyridine (CAS: 40089-90-5): Applications and Mechanisms in Chemical Biology and Pharmaceutical Research

The compound 4-Heptylpyridine (CAS: 40089-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a heterocyclic organic compound, 4-Heptylpyridine features a pyridine ring substituted with a heptyl group, which imparts distinct physicochemical characteristics that are being explored for various biomedical applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug development.

Recent studies have highlighted the versatility of 4-Heptylpyridine in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. The heptyl side chain was found to enhance membrane permeability, while the pyridine moiety facilitated interactions with key amino acid residues in the kinase active site. Computational docking studies further supported these findings, revealing high binding affinities for specific oncogenic targets.

In antimicrobial research, 4-Heptylpyridine has shown promising activity against drug-resistant bacterial strains. A team at the University of Cambridge reported in Antimicrobial Agents and Chemotherapy that derivatives of this compound exhibited potent inhibition of efflux pumps in Gram-negative bacteria, potentially overcoming a major mechanism of antibiotic resistance. The optimal chain length of the heptyl group was identified as crucial for disrupting bacterial membrane integrity without significant mammalian cell toxicity.

The compound's application extends to neurodegenerative disease research as well. A 2024 study in ACS Chemical Neuroscience revealed that 4-Heptylpyridine derivatives could modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. Through a combination of NMR spectroscopy and molecular dynamics simulations, researchers elucidated how the compound's amphiphilic nature enables interaction with both hydrophobic and hydrophilic regions of the protein, preventing toxic oligomer formation.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 4-Heptylpyridine production. A green chemistry approach published in Organic Process Research & Development described a catalytic system using ruthenium nanoparticles that achieved 85% yield with excellent atom economy. This method significantly reduces the environmental impact compared to traditional synthetic pathways while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique properties of 4-Heptylpyridine position it as a valuable building block in drug discovery. Its balanced lipophilicity, demonstrated by a logP value of 3.2, makes it particularly suitable for central nervous system-targeting compounds. Current research efforts are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other next-generation therapeutic modalities. As understanding of its structure-activity relationships deepens, 4-Heptylpyridine is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.